Cas no 72143-21-6 (Benzenepropanoic acid,2-hydroxyethyl ester)

• Product Name: Benzenepropanoic acid,2-hydroxyethyl ester
• CAS No: 72143-21-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 566793
• PubChem ID: 3018319
• Update Time: 2025-04-19

Benzenepropanoic acid,2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-hydroxyethyl ester
• 2-hydroxyethyl 3-phenylpropanoate
• 2-hydroxyethyl 3-phenylpropionate
• NS00062655
• DTXSID70992867
• 72143-21-6
• SCHEMBL6425149
• EINECS 276-381-4

• Inchi： 1S/C11H14O3/c12-8-9-14-11(13)7-6-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： YVNBSYGHQJLAIN-UHFFFAOYSA-N
• SMILES： O(CCO)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 334°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.525
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters